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Compound of Interest

Compound Name:
n-[4-

(dimethylamino)phenyl]acetamide

Cat. No.: B181613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling and optimal storage of N-
[4-(dimethylamino)phenyl]acetamide, a compound often used in chemical synthesis and

pharmaceutical research. The following protocols are based on best practices for handling

similar aromatic amide compounds and are intended to ensure the integrity of the material and

the safety of laboratory personnel.

Chemical and Physical Properties
A summary of the known physical and chemical properties of N-[4-
(dimethylamino)phenyl]acetamide and related compounds is presented below. This

information is critical for understanding the substance's behavior under various experimental

and storage conditions.
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Property
N-[4-
(dimethylamino)ph
enyl]acetamide

Acetamide (Related
Compound)

N,N-
Dimethylacetamide
(Related
Compound)

Molecular Formula C10H14N2O[1] C2H5NO[2] C4H9NO[3]

Molecular Weight 178.23 g/mol [1] 59.07 g/mol [2] 87.12 g/mol [3]

Appearance Solid (assumed) White crystals[2] Colorless liquid[3]

Melting Point Not available 79 - 81 °C[2] -20 °C[3][4]

Boiling Point Not available 221 °C[2] 164.5 - 166 °C[3][4]

Solubility Not available
2000 g/L in water

(20°C)[2]

Miscible with water[3]

[4]

Safety and Hazard Information
While specific GHS hazard classifications for N-[4-(dimethylamino)phenyl]acetamide are not

readily available, data from analogous compounds suggest that it should be handled with care.

The primary hazards associated with similar aromatic amides include potential irritation and

harmful effects upon ingestion or inhalation.

Hazard Category Associated Risks and Precautions

Acute Toxicity

May be harmful if swallowed, in contact with

skin, or if inhaled. Avoid direct contact and

generation of dust.

Skin Corrosion/Irritation
May cause skin irritation. Wear appropriate

protective gloves.

Eye Damage/Irritation
May cause serious eye irritation. Wear safety

glasses or goggles.

Carcinogenicity

Some related acetamide compounds are

suspected of causing cancer.[5] Handle as a

potential carcinogen and minimize exposure.
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Handling Protocols
Before handling N-[4-(dimethylamino)phenyl]acetamide, all personnel must be equipped

with the following PPE:

Gloves: Nitrile or neoprene gloves.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling large quantities or if dust generation is likely, use a

NIOSH-approved respirator with an appropriate particulate filter.[2]

Ventilation: Always handle this compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.[2][6]

Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the work area.[2][7]

Preparation: Ensure the work area is clean and uncluttered. Assemble all necessary

equipment and reagents before opening the container of N-[4-
(dimethylamino)phenyl]acetamide.

Dispensing:

Minimize dust generation when weighing and transferring the solid.[2]

Use a spatula or scoop to handle the material.

Close the container tightly immediately after use.

Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring to prevent

splashing.

Waste Disposal: Dispose of waste materials in a designated, labeled container for chemical

waste, following all local, state, and federal regulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b181613?utm_src=pdf-body
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC153635000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.fishersci.com/store/msds?partNumber=D1601&productDescription=N%2CN-DIMETHYLACETAMIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b181613?utm_src=pdf-body
https://www.benchchem.com/product/b181613?utm_src=pdf-body
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the work area and any contaminated equipment with an appropriate

solvent and then soap and water.

Storage Guidelines
Proper storage is crucial to maintain the stability and purity of N-[4-
(dimethylamino)phenyl]acetamide.

Temperature: Store in a cool, dry place.[2][6] Some related compounds are stored at 4°C.[8]

Atmosphere: Store in a tightly closed container to protect from moisture, as related

compounds can be hygroscopic.[2][6] For sensitive applications, storage under an inert

atmosphere (e.g., nitrogen or argon) may be beneficial.[7][8]

Light: Protect from light.[8]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

metals.[2][6]

Experimental Workflow and Storage Logic
The following diagrams illustrate the general workflow for handling solid chemicals and the

logical considerations for proper storage.

Preparation Handling Cleanup

Don PPE Prepare Work Area Weigh Compound Transfer to Vessel Dissolve in Solvent Dispose of Waste Decontaminate Area

Click to download full resolution via product page

General workflow for handling solid chemical compounds.
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Environmental Conditions Chemical Incompatibilities

Optimal Storage of
N-[4-(dimethylamino)phenyl]acetamide

Cool Temperature Dry Environment
(Tightly Sealed) Protect from Light Strong Oxidizing Agents

Avoid Contact With

Strong Acids

Avoid Contact With

Strong Bases

Avoid Contact With
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Key factors for the proper storage of N-[4-(dimethylamino)phenyl]acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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